Cas no 2248287-03-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrazolo[3,4-b]pyridine-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• CAS No: 2248287-03-6
• MF: C₁₅H₈N₄O₄
• MW: 308.248422622681
• CID: 6145099
• PubChem ID: 165724223
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrazolo[3,4-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• EN300-6515635
• 2248287-03-6

• Inchi： 1S/C15H8N4O4/c20-13-10-3-1-2-4-11(10)14(21)19(13)23-15(22)9-5-8-7-17-18-12(8)16-6-9/h1-7H,(H,16,17,18)
• InChI Key： JUUAMYSDILUGSW-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C2C(C=NN2)=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 308.05455475g/mol
• Monoisotopic Mass: 308.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrazolo[3,4-b]pyridine-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 2248287-03-6) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrazolo[3,4-b]pyridine-5-carboxylate, identified by the CAS number 2248287-03-6, represents a fascinating molecular scaffold with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines structural features from two distinct classes of nitrogen-containing heterocycles—the isoindole and pyrazolopyridine moieties—creating a versatile platform for further functionalization and exploration.

Recent advancements in medicinal chemistry have highlighted the importance of polycyclic aromatic systems in designing novel bioactive molecules. The 1,3-dioxo functional group embedded within the isoindole core introduces electrophilic centers that can participate in various chemical transformations, including condensation reactions, cyclizations, and metal coordination. This feature makes the compound particularly attractive for developing catalysts or intermediates in organic synthesis.

The pyrazolopyridine segment of the molecule contributes to its unique electronic properties, which can influence both its reactivity and its interaction with biological targets. Pyrazolopyridines are known for their role as key motifs in a variety of pharmacologically active compounds, including kinase inhibitors and antiviral agents. The presence of the 5-carboxylate group further enhances the compound's solubility and reactivity, enabling its use in aqueous-based biochemical assays and facilitating its incorporation into more complex molecular architectures.

In the context of current research, this compound has garnered attention for its potential applications in drug discovery. The 1H-pyrazolo[3,4-b]pyridine scaffold is particularly noteworthy due to its ability to mimic natural product scaffolds while offering synthetic accessibility. Studies have demonstrated that derivatives of this class can exhibit inhibitory activity against various enzymes implicated in metabolic diseases and cancer pathways. For instance, modifications at the dioxo and carboxylate positions have been shown to modulate binding affinity to target proteins, suggesting that small structural changes can significantly alter biological activity.

The isoindole moiety adds another layer of complexity to this molecule, providing a platform for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at specific positions within the isoindole ring, expanding the compound's utility as a building block for more complex pharmacophores. Additionally, the dihydro prefix indicates the presence of a saturated ring system adjacent to the isoindole core, which can influence conformational preferences and thus impact interactions with biological targets.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of this compound with potential targets. The combination of computational techniques such as density functional theory (DFT) and molecular dynamics (MD) simulations has provided insights into how subtle changes in electronic distribution across the molecule can enhance binding affinity or selectivity. These computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to predict and optimize molecular interactions before experimental validation.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 2248287-03-6) involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include cyclization reactions to form the pyrazolopyridine core followed by functionalization at the dioxo and carboxylate positions. Advances in catalytic methods have enabled more efficient synthetic routes, reducing reaction times and improving yields while maintaining high purity standards essential for pharmaceutical applications.

One particularly intriguing aspect of this compound is its potential role as a chiral building block. The presence of stereogenic centers within the molecule allows for the preparation of enantiomerically pure derivatives using asymmetric catalysis or chiral auxiliaries. Chiral drugs are often preferred in clinical settings due to their improved pharmacokinetic profiles and reduced side effects. Therefore, exploring enantioselective synthetic strategies for this compound could open up new avenues in medicinal chemistry.

Future research directions may focus on exploring derivatives of this scaffold with enhanced bioavailability or targeted delivery systems. For example, prodrug formulations could be designed to improve oral bioavailability or enable targeted release within specific biological compartments. Additionally, nanotechnology-based delivery systems could be employed to enhance cellular uptake or reduce off-target effects.

The growing interest in bioorthogonal chemistry has also prompted investigations into how this compound can be integrated into labeling or imaging probes for diagnostic applications. Functional groups such as azides or alkynes present opportunities for click chemistry reactions with biomolecules like proteins or nucleic acids, enabling real-time tracking of biological processes both in vitro and in vivo.

In summary,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 2248287-03-6) stands out as a promising candidate for further exploration in chemical biology and drug discovery due to its unique structural features and synthetic flexibility. Ongoing studies continue to uncover new applications for this molecule across multiple disciplines within life sciences research.